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Compound of Interest

Compound Name: 30-Oxopseudotaraxasterol

Cat. No.: B13847225

30-Oxopseudotaraxasterol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 30-Oxopseudotaraxasterol, a
derivative of the pentacyclic triterpenoid pseudotaraxasterol. Due to the limited availability of
public data on 30-Oxopseudotaraxasterol, this document synthesizes the known information
for this compound and leverages data from the closely related and better-studied compounds,
pseudotaraxasterol and taraxasterol, to provide a predictive and comparative context for its
physicochemical properties, potential biological activities, and associated signaling pathways.
This guide is intended to serve as a foundational resource for researchers and professionals in
drug development and natural product chemistry.

Chemical Structure and Properties

Direct experimental data for 30-Oxopseudotaraxasterol is scarce in publicly accessible
literature. However, its chemical structure can be deduced from its nomenclature.
"Pseudotaraxasterol" defines the core pentacyclic triterpenoid framework, and "30-Oxo"
indicates the presence of a ketone group at the 30th carbon position. Based on the structure of
pseudotaraxasterol, the chemical structure of 30-Oxopseudotaraxasterol is presented below.

Deduced Chemical Structure of 30-Oxopseudotaraxasterol:
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lw.Deduced Chemical Structure of 30-Oxopseudotaraxasterol

A definitive structure should be confirmed through spectroscopic analysis.

A supplier of fine chemicals lists 30-Oxopseudotaraxasterol with the following identifiers[1]:

Property Value
CAS Number 160481-71-0
Molecular Formula C30H4802

The molecular formula C30H4802 is consistent with the oxidation of one of the methyl groups
of pseudotaraxasterol (C30H500) to a carbonyl group.

Physicochemical Properties of Pseudotaraxasterol

To provide a baseline for the potential properties of 30-Oxopseudotaraxasterol, the known
physicochemical properties of its parent compound, pseudotaraxasterol, are summarized

below.
Property Value Reference
Molecular Formula C30H500 --INVALID-LINK--
Molecular Weight 426.7 g/mol --INVALID-LINK--
Appearance Powder ChemicalBook
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemicalBook

Acetate, DMSO, Acetone

Experimental Protocols

Specific experimental protocols for the isolation, purification, or synthesis of 30-
Oxopseudotaraxasterol are not available in the reviewed literature. However, general
methods for the isolation and characterization of triterpenoids from plant sources can be
adapted.
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General Protocol for Triterpenoid Isolation and
Characterization

This protocol provides a general workflow for the extraction and identification of triterpenoids

from plant material.
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Plant Material
(e.g., leaves, roots)

i

Solvent Extraction
(e.g., methanol, ethanol, chloroform)

Giltration and ConcentratioD
Crude Extract

Chromatographic Fractionation
(e.g., Column Chromatography with silica gel)

Purification
(e.g., Preparative HPLC)
Golated Pure Compouna

Structure Elucidation

Primary Method Molecular Weight Functional Groups

NMR Spectroscopy Mass Spectrometry
[(1H, 13C, DEPT, COSY, HSQC, HMBC) (e.g., ESI-MS, HR-MS) IR and UV Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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